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LEWATIT® TP-214: A Comparative Analysis of
Adsorption Performance
For researchers and professionals in drug development and related scientific fields, the

selection of an appropriate adsorbent is critical for purification, separation, and recovery

processes. LEWATIT® TP-214, a macroporous chelating resin with thiourea functional groups,

is frequently employed for the selective removal of precious and heavy metals. This guide

provides a comparative overview of LEWATIT® TP-214 against alternative adsorbents,

supported by data from peer-reviewed studies.

Performance in Palladium (Pd) Recovery
LEWATIT® TP-214 has demonstrated high efficiency in the recovery of palladium, a critical

component in many catalytic processes.

One study compared the performance of LEWATIT® TP-214 with Amberlyst A21 for the

recovery of Pd(II) from synthetic electroless plating solutions. The results indicated that

LEWATIT® TP-214 exhibited better performance as an adsorbent.[1] In another comparative

analysis, LEWATIT® TP-214 showed the highest performance for Pd(II) complex adsorption

compared to Purolite S 920, Chelite S, and Duolite GT 73.[1]

Under optimized conditions in a combined medium of hydrochloric and perchloric acid,

palladium recovery using LEWATIT® TP-214 reached up to 98%.[1][2] The optimal conditions
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for Pd(II) adsorption were found to be a pH of 8, an equilibrium time of 300 minutes, and an

adsorbent dosage of 2 g/L.[2] A mixture of perchloric acid and hydrochloric acid was effective

for elution, achieving up to 98% recovery.[2]

Table 1: Comparison of Palladium (Pd) Adsorption Performance

Adsorbent Target Ion

Maximum
Adsorption
Capacity
(mg/g)

Recovery
Percentage
(%)

Reference

LEWATIT® TP-

214
Pd(II) 20 98 [1][2]

Amberlyst A21 Pd(II) Not specified

Lower than

LEWATIT® TP-

214

[1]

Purolite S 920 Pd(II) Not specified

Lower than

LEWATIT® TP-

214

[1]

Chelite S Pd(II) Not specified

Lower than

LEWATIT® TP-

214

[1]

Duolite GT 73 Pd(II) Not specified

Lower than

LEWATIT® TP-

214

[1]

Performance in Platinum (Pt) and Gold (Au)
Adsorption
The efficacy of LEWATIT® TP-214 has also been evaluated for the adsorption of other precious

metals like platinum and gold.

A comparative study investigated the adsorption of platinum(IV) ions from chloroplatinic acid

solutions using LEWATIT® TP-214 and rice hulls, a biomass waste product. The results
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showed that rice hulls had a higher maximum monolayer adsorption capacity at 25°C.[3]

However, at higher temperatures, LEWATIT® TP-214 demonstrated a more significant increase

in adsorption percentage.[3]

For gold adsorption from chloride media, LEWATIT® TP-214 was compared with activated rice

husk. The activated rice husk showed a significant increase in gold uptake after activation,

although LEWATIT® TP-214 still exhibited a higher adsorption capacity.[4]

Table 2: Comparison of Platinum (Pt) and Gold (Au) Adsorption Performance

Adsorbent Target Ion

Maximum
Adsorption
Capacity
(mg/g)

Kinetic Rate
(k₂) (g min⁻¹
mg⁻¹)

Reference

LEWATIT® TP-

214
Pt(IV) 33.22 0.0039 [3]

Rice Hulls Pt(IV) 42.02 0.0289 [3]

LEWATIT® TP-

214
Au(III) 109.6 Not specified [4]

Activated Rice

Husk
Au(III) 93.3 Not specified [4]

Selectivity in Multi-Metal Solutions
In industrial applications, adsorbents are often exposed to solutions containing multiple metal

ions. Therefore, selectivity is a crucial performance parameter.

A study on the recovery of noble metals from a technological solution found that LEWATIT®

MonoPlus TP 214 was excluded from further research due to its high uptake of copper

(99.17%) and zinc (69.31%), indicating a lack of selectivity for the target noble metals in that

specific matrix.[5] In contrast, resins like Puromet MTS9200, Puromet MTS9850, and Lewatit K

6362 were selected for further, more detailed experiments.[5]

Performance in Heavy Metal Removal
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LEWATIT® TP-214 is also designed for the removal of heavy metals, with a particularly high

affinity for mercury.[6][7] The selectivity for cations from neutral solutions follows the order:

Hg²⁺ > Ag⁺ > Au⁺/³⁺ > Pt²⁺/⁴⁺ > Cu²⁺ > Pb²⁺/⁴⁺ > Bi²⁺ > Sn²⁺ > Zn²⁺ > Cd²⁺ > Ni²⁺.[6]

For mercury removal from industrial wastewater, LEWATIT® MonoPlus TP 214 has been

shown to be highly efficient, enabling the achievement of wastewater limits of 20 ppb set by the

EPA.[7] It can be operated 80% longer than a competitor resin before exceeding a virtual limit

of 70 ppb.[7]

Experimental Protocols
Detailed methodologies are essential for the replication and validation of research findings.

Below are summaries of the experimental protocols used in the cited studies.

Palladium Recovery (Çetiner et al., 2022)
Adsorbent: LEWATIT® TP 214

Source Solution: Waste Pd(II) ions with ammonia complex from a precious metal plating

source. Stock solutions of 60 ppm Pd(II) were prepared at pH 4.0 and 7.5.

Parameters Investigated:

Solution pH

Time: 15–180 min

Temperature: 25°C–60°C

Amount of resin: 100–400 mg

Procedure: Batch adsorption experiments were conducted by varying the above parameters.

Aliquots of the solution were taken at specific time intervals to determine the concentration of

Pd(II) and calculate the recovery percentage.[1]

Platinum Adsorption (Morcali & Zeytuncu, 2013)
Adsorbents: LEWATIT® TP 214 and rice hulls.
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Source Solution: Synthetically prepared dilute chloroplatinic acid solutions.

Parameters Investigated:

Sorbent dosage

Contact time

Temperature

pH of the solution

Procedure: Batch sorption studies were performed to evaluate the effects of different

parameters on the adsorption percentage. Adsorption equilibrium data were fitted to

Langmuir and Freundlich isotherm models, and the adsorption kinetics were analyzed using

pseudo-first-order and pseudo-second-order models.[3]

Gold Adsorption (Aktas et al., 2011)
Adsorbents: LEWATIT® TP 214 and rice husk (before and after activation at 1000°C under

an argon atmosphere).

Source Solution: Synthetically prepared gold solutions.

Parameters Investigated:

Sorbent dosage

Contact time

Temperature

pH of the solution

Procedure: Batch sorption experiments were conducted to study the influence of various

parameters on gold uptake.[4]

Visualizing Experimental Workflows

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.researchgate.net/publication/264382645_Comparison_of_adsorptions_by_rice_hull_and_Lewatit_TP_214_of_platinum_in_chloride_solution
https://www.researchgate.net/publication/241091267_Gold_uptake_from_dilute_chloride_solutions_by_a_Lewatit_TP_214_and_activated_rice_husk_International_Journal_of_Mineral_Processing_1011-4_63-70
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagrams illustrate the general experimental workflows for batch adsorption and

kinetic studies.
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Caption: General workflow for batch adsorption experiments.
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Caption: Workflow for kinetic studies of adsorption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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